Cas no 932-92-3 (Cyclohexane, ethoxy-)
Cyclohexane, ethoxy- structure
Product Name:Cyclohexane, ethoxy-
Cyclohexane, ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane, ethoxy-
- Cyclohexylethylether
- Ether, cyclohexyl ethyl
- Ethoxycyclohexane
- Ethyl cyclohexyl ether
- Hexahydrophenetole
- 932-92-3
- Cyclohexyl ethyl ether
- GJJASJCGLOUWAC-UHFFFAOYSA-N
- Cyclohexyl ethyl ether #
- AKOS015906345
- SCHEMBL60435
- A844509
- ethoxy-cyclohexane
- DTXSID901034380
-
- Inchi： 1S/C8H16O/c1-2-9-8-6-4-3-5-7-8/h8H,2-7H2,1H3
- InChI Key： GJJASJCGLOUWAC-UHFFFAOYSA-N
- SMILES： O(CC)C1CCCCC1
Computed Properties
- Exact Mass: 128.12000
- Monoisotopic Mass: 128.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23000
- LogP: 2.35560
Cyclohexane, ethoxy- Customs Data
- HS CODE：2909209000
- Customs Data：
China Customs Code:
2909209000Overview:
2909209000 Naphthenic ether\Cyclic ene ether [including its halogenation,sulfonation,Nitrosative or nitrosative derivatives and the above derivatives of cyclic terpene ethers].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Summary:
2909209000 other cyclanic, cyclenic or cyclotherpenic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Cyclohexane, ethoxy- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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